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An In-depth Technical Guide to the Thermodynamic Parameters of Disperse Orange 30
Dyeing

Introduction

Disperse Orange 30 is a monoazo disperse dye utilized in the textile industry for coloring
polyester and other synthetic fibers.[1][2][3][4][5] The application of disperse dyes to
hydrophobic fibers like polyester is a complex process governed by thermodynamic and kinetic
principles. Understanding these parameters is crucial for optimizing dyeing processes, ensuring
color fastness, and improving the efficiency of dye uptake. This technical guide provides a
comprehensive overview of the thermodynamic parameters associated with the dyeing of
polyester with Disperse Orange 30, detailing the experimental protocols for their determination
and presenting the relevant data in a structured format.

Thermodynamic Parameters of Dyeing

The dyeing of polyester with disperse dyes is an equilibrium process where the dye partitions
between the dyebath and the fiber. The spontaneity and efficiency of this process are dictated
by key thermodynamic parameters: standard affinity (

-Au’® =Ape
), enthalpy of dyeing (

AH® AHo
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),

and entropy of dyeing (

AS® ASe

).

Standard Affinity (
-Au’® =DApe

): This parameter quantifies the tendency of the dye to move from the dyebath to the fiber.[6]
[7] A higher standard affinity indicates a greater propensity for the dye to be adsorbed by the
fiber.[8]

Enthalpy of Dyeing (

AH® AHo

): The enthalpy change indicates the heat exchange during the dyeing process. A negative
enthalpy value signifies an exothermic process, where heat is released as the dye is
adsorbed by the fiber.[7][9][10][11]

Entropy of Dyeing (

AS® ASo

): The entropy change reflects the change in the randomness or disorder of the system
during dyeing.[7][9][10]

Quantitative Data Summary

The following tables summarize the thermodynamic parameters for the dyeing of polyester with

Disperse Orange 30 as reported in the literature. The studies investigated the dyeing behavior

at different temperatures and compared a commercial form of the dye with a liquid form.

Table 1: Thermodynamic Parameters of Disperse Orange 30 Dyeing on Polyester Fabric[7][9]
[10]
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Standard Enthalpy of Entropy of
Affinity ( Dyeing ( Dyeing (
Temperature Partition
(°C) Coefficient (K) —-Au’ —Ape AH° DHe AS° ASo
) (kd/mol) ) (kd/mol) ) (3/mol-K)
90 10.8 -5.9 -34.5 -78.8
100 8.9 -5.6 -34.5 -78.8
110 7.4 -5.3 -34.5 -78.8

Table 2: Comparison of Thermodynamic Parameters for Commercial and Liquid Forms of
Disperse Orange 30[6][8]

Standard Enthalpy of Entropy of
Partition Affinity ( Dyeing ( Dyeing (
Temperatur .
Dye Form Coefficient . s .
e (°C) -Au —Ape AH" AHo AS° DSo
(K)
) (kd/mol) ) (kd/mol) ) (3/mol-K)
Commercial 110 10.5 -6.2 -13.9 -20.1
120 9.9 -6.1
130 9.3 -6.0
Liquid 110 11.2 -6.4 -15.1 -22.7
120 10.5 -6.3
130 9.8 -6.1

The negative values for enthalpy (

AH® AHo
) and entropy (

AS® ASe
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) across these studies indicate that the dyeing of polyester with Disperse Orange 30 is an
exothermic process.[7][9][10][11]

Experimental Protocols

The determination of thermodynamic parameters for the dyeing process involves a series of
well-defined experimental steps. The following protocol is a synthesis of methodologies
reported in the literature.[6][7][8][9]

Materials and Equipment
o Fabric: Polyester fabric.[7][9]

e Dye: C.I. Disperse Orange 30.[7][9]
o Chemicals: Non-ionic surfactant, sodium carbonate, sulfuric acid, acetone.[7][9]

o Apparatus: Laboratory dyeing machine (e.g., Flexi Dyer), spectrophotometer, thermostated
water bath.[6][9]

Pre-treatment of Fabric

e The polyester fabric is first scoured to remove any impurities.

e This is typically done by treating the fabric in a solution containing a non-ionic detergent
(e.g., 2 g/L) and sodium carbonate (1 g/L).[9]

e The scouring is carried out at an elevated temperature (e.g., 60-70°C) for a specific duration
(e.g., 30-80 minutes).[6][9]

 After scouring, the fabric is thoroughly washed and dried.[9]

Dyeing Procedure

e Dyeing is performed in a laboratory dyeing machine with a set liquor-to-goods ratio (e.g.,
100:1).[9]

e The dyebath is prepared with a known concentration of Disperse Orange 30.
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e The pH of the dyebath is adjusted to an optimal value, typically around 4.5, using a suitable
buffer or acid (e.qg., sulfuric acid).[6][7]

» The dyeing process is carried out at various constant temperatures (e.g., 90°C, 100°C,
110°C, 120°C, 130°C) to study the effect of temperature on the thermodynamic parameters.

[6]7]

e The dyeing is allowed to proceed for a sufficient time (e.g., 120 minutes to 5 hours) to ensure
that equilibrium is reached.[6][7]

Determination of Dye Concentration

» After dyeing, the concentration of the dye remaining in the dyebath is determined using a
UV-Vis spectrophotometer at the wavelength of maximum absorbance (ngcontent-ng-
€c4139270029="" _nghost-ng-c2578480121="" class="inline ng-star-inserted">

Amax AMAX

) for Disperse Orange 30.

e The concentration of the dye adsorbed by the fiber is then calculated by subtracting the final
dyebath concentration from the initial concentration.

Adsorption Isotherm Analysis

o To understand the adsorption behavior, the experimental data is fitted to various adsorption
isotherm models, such as the Nernst, Langmuir, and Freundlich isotherms.[6][7][8]

e The Nernst isotherm is often found to best describe the adsorption of Disperse Orange 30
on polyester.[7][8]

Calculation of Thermodynamic Parameters

o Partition Coefficient (K): This is determined from the slope of the Nernst isotherm plot, which
is a graph of the concentration of dye in the fiber (

c,Cf
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) against the concentration of dye in the dyebath (

C,Cs

) at equilibrium.[6]
o Standard Affinity (

—Au” =Ape

): This is calculated using the following equation:

-Au® = = RTIn(K)=Ape=—RT1n (K)

where R is the universal gas constant and T is the absolute temperature in Kelvin.[7]
o Enthalpy of Dyeing (

AH® AHo

) and Entropy of Dyeing (

AS° ASo

): These are determined from the van't Hoff equation by plotting

In(K)Ln (K)

versus

vTrl/T

. The slope of the line is equal to

~AH° /R-AH~ /R

and the intercept is equal to

AS° /RAS° /R

9]

Experimental Workflow Diagram
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The following diagram illustrates the experimental workflow for determining the thermodynamic
parameters of Disperse Orange 30 dyeing.

Fabric Preparation Dye Bath Preparation
(Scouring and Washing) (Dye, pH adjustment)

l l

Dyeing Process
(Constant Temperature, Equilibrium)

'

Concentration Measurement
(Spectrophotometry)

l

Adsorption Isotherm Analysis
(Nernst, Langmuir, Freundlich)

Thermodynamic Parameter Calculation
(Ap°, AH°, AS®)

Click to download full resolution via product page

Caption: Experimental workflow for thermodynamic parameter determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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